3-Methyl-2-(tributylstannyl)pyridine
Overview
Description
3-Methyl-2-(tributylstannyl)pyridine is a chemical compound with the molecular formula C18H33NSn . It has a molecular weight of 382.18 . It is typically stored in a refrigerator and has a physical form of liquid .
Molecular Structure Analysis
The IUPAC name for this compound is tributyl-(3-methylpyridin-2-yl)stannane . The InChI code is 1S/C6H6N.3C4H9.Sn/c1-6-3-2-4-7-5-6;31-3-4-2;/h2-4H,1H3;31,3-4H2,2H3; . The SMILES string representation is CCCCSn(CCCC)c1ncccc1C .Physical And Chemical Properties Analysis
3-Methyl-2-(tributylstannyl)pyridine is a liquid at room temperature . It has a molecular weight of 382.2 g/mol . The compound has a topological polar surface area of 12.9 Ų . It has a complexity of 220 .Scientific Research Applications
Application 1: Synthesis of Trifluoromethylpyridines
- Specific Scientific Field: Organic Chemistry, Agrochemical and Pharmaceutical Industries .
- Summary of the Application: 3-Methyl-2-(tributylstannyl)pyridine is used in the synthesis of trifluoromethylpyridines, which are key structural motifs in active agrochemical and pharmaceutical ingredients . Trifluoromethylpyridine (TFMP) derivatives are primarily used in the protection of crops from pests .
- Results or Outcomes: More than 20 new TFMP-containing agrochemicals have acquired ISO common names. Additionally, five pharmaceutical and two veterinary products containing the TFMP moiety have been granted market approval, and many candidates are currently undergoing clinical trials .
Application 2: Building Block in Reactions
- Specific Scientific Field: Organic Chemistry .
- Summary of the Application: 3-Methyl-2-(tributylstannyl)pyridine is used as a building block in many reactions, such as the palladium-catalysed synthesis of 2-pyridylazaazulene .
Application 3: Proteomics Research
- Specific Scientific Field: Proteomics .
- Summary of the Application: 3-Methyl-2-(tributylstannyl)pyridine is used in proteomics research . Proteomics is the large-scale study of proteins, particularly their structures and functions .
- Methods of Application or Experimental Procedures: The exact methods of application or experimental procedures were not detailed in the source .
- Results or Outcomes: The outcomes of these reactions were not detailed in the source .
Application 4: Preparation of Iridium Complexes
- Specific Scientific Field: Organic Chemistry .
- Summary of the Application: 4-Methyl-2-(tributylstannyl)pyridine is a reagent in the preparation of iridium complexes for blue phosphorescent organic light emitting diodes .
- Methods of Application or Experimental Procedures: The exact methods of application or experimental procedures were not detailed in the source .
- Results or Outcomes: The outcomes of these reactions were not detailed in the source .
Application 5: Pharmaceutical Intermediate
- Specific Scientific Field: Pharmaceutical Chemistry .
- Summary of the Application: 3-Methyl-2-(tributylstannyl)pyridine is used as a pharmaceutical intermediate . Pharmaceutical intermediates are the drugs used as raw materials for the production of bulk drugs, or they can refer to a material produced during synthesis of an API that must undergo further molecular changes or refinements before it becomes an API .
- Methods of Application or Experimental Procedures: The exact methods of application or experimental procedures were not detailed in the source .
- Results or Outcomes: The outcomes of these reactions were not detailed in the source .
Application 6: Synthesis of 2-Pyridylazaazulene
- Specific Scientific Field: Organic Chemistry .
- Summary of the Application: 3-Methyl-2-(tributylstannyl)pyridine is used as a building block in an efficient, palladium-catalyzed synthesis of 2-pyridylazaazulene . Azaazulenes are a class of organic compounds with a nitrogen atom replacing one of the carbon atoms in the azulene system .
- Methods of Application or Experimental Procedures: The exact methods of application or experimental procedures were not detailed in the source .
- Results or Outcomes: The outcomes of these reactions were not detailed in the source .
properties
IUPAC Name |
tributyl-(3-methylpyridin-2-yl)stannane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6N.3C4H9.Sn/c1-6-3-2-4-7-5-6;3*1-3-4-2;/h2-4H,1H3;3*1,3-4H2,2H3; | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QWDWZQDTTVYOBK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC[Sn](CCCC)(CCCC)C1=C(C=CC=N1)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H33NSn | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20586018 | |
Record name | 3-Methyl-2-(tributylstannyl)pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20586018 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
382.2 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Methyl-2-(tributylstannyl)pyridine | |
CAS RN |
259807-97-1 | |
Record name | 3-Methyl-2-(tributylstannyl)pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20586018 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-Methyl-2-(tributylstannyl)pyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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